Cas no 36063-52-2 (N-butyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-carboxamide)

• Product name: N-butyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-carboxamide
• CAS No: 36063-52-2
• MF: C₁₉H₂₄N₂O
• MW: 296.40666
• CID: 1475473
• PubChem ID: 215667

N-butyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline-11-carboxamide
• DTXSID50189632
• 2,3-Pentamethylenequinoline-4-carboxylic acid butylamide
• 6H-Cyclohepta(b)quinoline-11-carboxamide, 7,8,9,10-tetrahydro-N-butyl-
• N-Butyl-7,8,9,10-tetrahydro-6H-cyclohepta(b)quinoline-11-carboxamide
• 36063-52-2
• BRN 0415123

• Inchi： InChI=1S/C19H24N2O/c1-2-3-13-20-19(22)18-14-9-5-4-6-11-16(14)21-17-12-8-7-10-15(17)18/h7-8,10,12H,2-6,9,11,13H2,1H3,(H,20,22)
• InChI Key： XCGGIKFTXJLLSY-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C1=C2CCCCCC2=NC3=CC=CC=C31

Computed Properties

• Exact Mass: 296.18902
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99